Cas no 195245-84-2 (3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid
• CAS No: 195245-84-2
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6383327
• PubChem ID: 22620605
• Update Time: 2025-10-30

3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid
• EN300-1819699
• SCHEMBL2070938
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid
• 195245-84-2

• Inchi： 1S/C10H14O3/c11-9(5-10(12)13)8-4-6-1-2-7(8)3-6/h1-2,6-9,11H,3-5H2,(H,12,13)
• InChI Key： YMPABRCXIUBTJZ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid

Introduction to 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid (CAS No. 195245-84-2)

3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service registry number 195245-84-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functionalized side chain, has garnered attention for its potential applications in drug discovery and metabolic studies. The presence of both a hydroxyl group and a conjugated enone system in its molecular framework suggests versatile reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of bicyclo2.2.1hept-5-en-2-yl provides the compound with unique stereochemical properties, which are often exploited in the design of biologically active molecules. The bicyclic core, derived from a fused cyclohexene and cyclopentane ring system, introduces conformational constraints that can influence binding affinity and metabolic stability. Such structural features are particularly relevant in the development of small-molecule inhibitors targeting enzymes with specific three-dimensional binding pockets.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic profiles of complex molecules like 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid. Molecular modeling studies indicate that the compound may exhibit favorable solubility and membrane permeability characteristics, which are critical parameters for oral bioavailability. Furthermore, the hydroxyl group at the 3-position offers opportunities for further derivatization, allowing chemists to fine-tune physicochemical properties such as pKa and lipophilicity.

In the realm of bioorganic chemistry, 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid has been investigated as a potential intermediate in the synthesis of more complex natural product analogs. The conjugated enone system can participate in Michael additions or aldol reactions, providing a versatile platform for constructing polycyclic frameworks reminiscent of bioactive heterocycles found in terrestrial organisms. Such studies align with the growing emphasis on sustainable drug discovery approaches that leverage readily available starting materials.

Biologically, the compound’s structural features raise intriguing questions about its potential interactions with biological targets. Preliminary in vitro assays have suggested modest activity against certain enzyme families, particularly those involved in lipid metabolism and signal transduction pathways. These findings are consistent with the hypothesis that the bicyclic scaffold mimics natural substrates or intermediates within cellular pathways, thereby modulating enzyme function.

The synthesis of 3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid presents an interesting challenge due to its strained cyclic system and functionalized side chain. Traditional synthetic routes often involve multi-step sequences employing palladium-catalyzed cross-coupling reactions or intramolecular cyclizations to establish the core bicyclic framework. Recent innovations in transition-metal catalysis have provided more efficient methodologies for constructing such complex molecules, reducing both reaction times and byproduct formation.

From an industrial perspective, the scalability of producing CAS No. 195245-84-2 is a key consideration for its potential commercialization. Process chemists are exploring continuous flow reactors to enhance yield and purity while minimizing waste generation—a critical factor in modern pharmaceutical manufacturing practices. Such green chemistry approaches not only improve economic feasibility but also align with global sustainability goals.

The compound’s unique structural attributes also make it a valuable tool for mechanistic studies in organic chemistry. Researchers are investigating how its reactivity compares to simpler analogs, providing insights into electronic effects and steric influences within conjugated systems. These fundamental investigations contribute to a deeper understanding of reaction mechanisms, which is essential for designing more efficient synthetic strategies.

In conclusion,3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid (CAS No: 195245-84-2) represents a fascinating intersection of structural complexity and biological potential。 Its application as a building block or lead compound remains an active area of research，with ongoing efforts aimed at uncovering new synthetic pathways and biological functions。 As methodologies for molecular design continue to evolve，this compound is poised to play a significant role in future advancements within pharmaceutical chemistry。